Molecular Weight and Lipophilicity Differentiation vs. 2-Fluoro Analog: Implications for Membrane Permeability and Binding Kinetics
The target compound differs from its closest commercially listed analog, 2-fluoro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide, by a single halogen substitution at the ortho position of the benzamide ring. This Cl→F exchange produces a molecular weight increase of 16.5 g/mol (353.8 vs. 337.3 g/mol) . The chlorine atom contributes greater polarizability and van der Waals volume than fluorine, which can enhance hydrophobic interactions in tight binding pockets while simultaneously reducing aqueous solubility. In the context of the 1,2,5-oxadiazole benzamide pharmacophore, such halogen-dependent physicochemical differences have been shown to modulate both target binding and passive membrane permeability [1].
| Evidence Dimension | Molecular Weight (MW) and halogen-dependent physicochemical properties |
|---|---|
| Target Compound Data | MW = 353.8 g/mol; ortho-chloro substituent |
| Comparator Or Baseline | 2-Fluoro analog: MW = 337.3 g/mol; ortho-fluoro substituent |
| Quantified Difference | ΔMW = +16.5 g/mol (4.9% increase); chlorine has higher polarizability (Cl: ~2.18 ų vs. F: ~0.557 ų) and larger van der Waals radius (Cl: ~1.75 Å vs. F: ~1.47 Å) |
| Conditions | Calculated molecular weights based on molecular formulas: target = C19H16ClN3O2; comparator = C19H16FN3O2. Polarizability and van der Waals values from standard periodic table data. |
Why This Matters
The 16.5 Da molecular weight difference and enhanced polarizability of chlorine over fluorine directly impacts LogP, solubility, and potential target-binding enthalpy, enabling researchers to fine-tune pharmacokinetic properties during lead optimization without altering the tetrahydronaphthalene-oxadiazole core scaffold.
- [1] Hartmann, R. W., Frotscher, M., Ledergerber, D., Wächter, G. A., Grün, G. L., & Sergejew, T. F. (1996). Synthesis and Evaluation of Azole‐Substituted Tetrahydronaphthalenes as Inhibitors of P450 arom, P450 17, and P450 TxA2. Archiv der Pharmazie, 329(5), 251-261. View Source
